![molecular formula C11H7ClF3N3O B2719013 1-(1-(3-Chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl)-2,2,2-trifluoroethan-1-one CAS No. 1271563-43-9](/img/structure/B2719013.png)
1-(1-(3-Chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl)-2,2,2-trifluoroethan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
This involves understanding the chemical reactions used to synthesize the compound. It often includes the starting materials, the conditions under which the reaction occurs, and the yield of the product .Molecular Structure Analysis
This involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It includes understanding the reaction conditions, the products formed, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This involves determining properties such as the compound’s melting point, boiling point, solubility, and stability .Scientific Research Applications
Antimicrobial and Antifungal Applications
- Antimicrobial Agents : A study by Bhat et al. (2016) focused on synthesizing new 1,2,3-triazolyl pyrazole derivatives, demonstrating their potential as broad-spectrum antimicrobial agents with moderate to good antioxidant activities. The compounds showed good affinity towards inhibiting the E. coli MurB enzyme, making them significant for antimicrobial applications (Bhat et al., 2016).
- Antifungal Properties : Eto et al. (2000) designed new 1,2,4-triazoles with difluoro(heteroaryl)methyl moiety, showing significant antifungal activities against yeasts and filamentous fungi, comparable to itraconazole (Eto et al., 2000).
Cancer Research
- Potential Anticancer Agents : A study by Rud et al. (2016) highlighted the synthesis of new 1,2,4-triazole derivatives, with a focus on their potential anticancer properties. The derivatives were specifically recognized for their antifungal, antidepressant, and anticancer properties, drawing attention to drugs like anastrozole and letrozole (Rud et al., 2016).
Synthesis and Characterization
- Structural Characterization : Kariuki et al. (2021) conducted a study on the synthesis and structural characterization of isostructural 1,2,3-triazole-based compounds. This research is crucial for understanding the molecular conformation and applications in various fields (Kariuki et al., 2021).
- Synthesis of Novel Triazole Compounds : Xu et al. (2005) explored the synthesis of novel triazole compounds containing a 2-methylidenethiazolidine ring, highlighting their structures and potential fungicidal activities (Xu et al., 2005).
Other Applications
- Neurokinin-1 Receptor Antagonist : Harrison et al. (2001) discussed a water-soluble neurokinin-1 receptor antagonist, highlighting its effectiveness in pre-clinical tests for emesis and depression (Harrison et al., 2001).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-[1-(3-chloro-4-methylphenyl)triazol-4-yl]-2,2,2-trifluoroethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7ClF3N3O/c1-6-2-3-7(4-8(6)12)18-5-9(16-17-18)10(19)11(13,14)15/h2-5H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNPQUIBADRNQQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C=C(N=N2)C(=O)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7ClF3N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1-(3-Chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl)-2,2,2-trifluoroethan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.